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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3-ethoxypropionate (EEP), a versatile ether ester solvent, is gaining prominence in
various scientific and industrial applications, including in specialized roles within drug
formulation and development. Its unique combination of a slow evaporation rate, good solvency
for a wide range of polymers, and a favorable safety profile makes it a subject of interest. This
technical guide provides an in-depth overview of the core physical properties of Ethyl 3-
ethoxypropionate, complete with experimental methodologies and structured data for ease of
reference.

Core Physical and Chemical Properties

Ethyl 3-ethoxypropionate is a clear, colorless liquid characterized by a mild, ester-like odor.[1]
Its fundamental identifiers and properties are summarized below.

Property Value Reference(s)
CAS Number 763-69-9 [1]
Molecular Formula C7H1403 [1]
Molecular Weight 146.18 g/mol [1]
Appearance Clear, colorless liquid [1]
Odor Mild, ester-like [1]
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Quantitative Physical Properties

The following tables provide detailed quantitative data on the key physical properties of Ethyl
3-ethoxypropionate, crucial for modeling, formulation, and process design.

Thermal Properties

Property Value Reference(s)
Boiling Point 165-172 °C (329-342 °F) [2]

Melting Point -75 °C (-103 °F)

Flash Point 58.8 °C (138 °F) (Closed Cup) [3]
Autoignition Temperature 377 °C (711 °F) [2]

Optical and Physical Properties

Value (at specified

Property Reference(s)
temperature)
Density 0.948 - 0.952 g/cm3 at 20 °C [4]
Refractive Index 1.4074 at 20 °C [2]
Viscosity 1.3 mPa-s at 25 °C [3]
Surface Tension 27.0 dynes/cm at 23 °C [2]
Vapor Pressure 1.5 mmHg at 25 °C [5]
Vapor Density 5.03 (Air=1) [5]

Solubility Profile

Ethyl 3-ethoxypropionate exhibits a distinct solubility profile, being sparingly soluble in water
while showing excellent miscibility with a wide range of organic solvents. This characteristic is
pivotal in its application as a solvent in complex formulations.
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Solvent Solubility Reference(s)
Water 54.1 g/L at 20 °C

Alcohol (Ethanol) Soluble [41[6]

Acetone Soluble [6]

Toluene Very soluble [7]

Methanol Soluble

) Miscible with many common
Other Organic Solvents .
organic solvents

Experimental Protocols for Property Determination

The accurate determination of physical properties is paramount for the reliable application of
chemical substances. The following section outlines the standardized methodologies for
measuring the key physical properties of liquid compounds like Ethyl 3-ethoxypropionate.

Generalized Experimental Workflow

The determination of the physical properties of a liquid chemical typically follows a
standardized workflow to ensure accuracy and reproducibility. The following diagram illustrates
a generalized process.
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Physical Property Measurement
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A generalized workflow for the experimental determination of key physical properties of a liquid
chemical.

Detailed Methodologies

e Boiling Point Determination (ASTM D1078): This standard test method covers the distillation
range of volatile organic liquids. A sample of the liquid is distilled under prescribed
conditions. The temperature of the vapor is monitored with a calibrated thermometer as the
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liquid boils. The initial boiling point is the temperature at which the first drop of condensate
falls from the condenser, and the distillation range is the temperature difference between the
initial boiling point and the dry point (the temperature at which the last of the liquid
evaporates).

Density Measurement (ASTM D4052): This method utilizes a digital density meter. A small
volume of the liquid is introduced into an oscillating U-tube. The change in the oscillation
frequency of the tube caused by the sample is measured and used to calculate the density of
the liquid. The temperature of the sample is precisely controlled during the measurement.

Refractive Index Measurement: An Abbe refractometer is commonly used for this
measurement. A few drops of the liquid are placed between two prisms. Light is passed
through the sample, and the angle of refraction is measured. The refractive index is read
directly from a calibrated scale. The temperature should be controlled and reported as the
refractive index is temperature-dependent.

Viscosity Determination (ASTM D445): This standard test method measures the kinematic
viscosity of transparent and opaque liquids. It involves measuring the time for a volume of
the liquid to flow under gravity through a calibrated glass capillary viscometer at a known and
closely controlled temperature. The dynamic viscosity can then be calculated by multiplying
the kinematic viscosity by the density of the liquid.

Surface Tension Measurement: The du Noty ring method or the Wilhelmy plate method are
common techniques. These methods involve measuring the force required to detach a
platinum ring or a plate from the surface of the liquid. The surface tension is then calculated
from this force and the dimensions of the ring or plate.

Flash Point Determination (ASTM D93): This is a standard test method using a Pensky-
Martens closed-cup tester. The sample is heated in a closed cup at a slow, constant rate with
constant stirring. An ignition source is directed into the cup at regular intervals. The flash
point is the lowest temperature at which the application of the ignition source causes the
vapors of the sample to ignite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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